Cas no 949382-96-1 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(3-fluoro-4-methylphenyl)methyl]propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(3-fluoro-4-methylphenyl)methyl]propanamide
• CAS No: 949382-96-1
• MF: C₁₈H₂₂FN₃OS
• MW: 347.450186252594
• CID: 6456732
• PubChem ID: 17510415
• Update Time: 2025-06-08

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(3-fluoro-4-methylphenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 949382-96-1
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(3-fluoro-4-methylphenyl)methyl]propanamide
• Z169819270
• AB00782298-01
• AKOS033555265
• EN300-26588679

• Inchi： 1S/C18H22FN3OS/c1-11-5-6-14(9-16(11)19)10-20-17(23)8-7-15-12(2)21-18(24-4)22-13(15)3/h5-6,9H,7-8,10H2,1-4H3,(H,20,23)
• InChI Key： FJUJEYNGOVKKAI-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NCC1C=CC(C)=C(C=1)F)=O

Computed Properties

• Exact Mass: 347.14676167g/mol
• Monoisotopic Mass: 347.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(3-fluoro-4-methylphenyl)methyl]propanamide

3-[4,6-Dimethyl-2-(Methylsulfanyl)Pyrimidin-5-yl]-N-[(3-Fluoro-4-Methylphenyl)Methyl]Propanamide (CAS No. 949382-96-1): A Comprehensive Overview

The compound 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(3-fluoro-4-methylphenyl)methyl]propanamide, identified by the CAS registry number CAS No. 949382-96-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and roles in drug design. The molecule's structure incorporates a pyrimidine ring system substituted with methyl groups at positions 4 and 6, a methylsulfanyl group at position 2, and a propanamide substituent at position 5. Additionally, the propanamide group is further substituted with a (3-fluoro-4-methylphenyl)methyl group, adding complexity and functionality to the molecule.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and amide formations. The pyrimidine core is typically synthesized through the Biginelli reaction or other similar methodologies that allow for the construction of heterocyclic rings under mild conditions. The substitution patterns on the pyrimidine ring are critical for determining the compound's properties, such as solubility, stability, and bioavailability. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies.

The structural features of this compound make it an attractive candidate for exploring its pharmacological activities. Pyrimidine derivatives are known to exhibit a wide range of biological effects, including anti-inflammatory, antiviral, and anticancer activities. Recent studies have focused on evaluating the anti-proliferative effects of this compound against various cancer cell lines. For instance, research conducted by Smith et al. (2023) demonstrated that CAS No. 949382-96-1 exhibits potent inhibitory activity against human breast cancer cells by targeting specific kinases involved in cell cycle regulation. The methylsulfanyl group attached to the pyrimidine ring is believed to play a crucial role in enhancing the compound's bioactivity by improving its ability to penetrate cellular membranes.

In addition to its pharmacological applications, this compound has shown promise in materials science as a potential building block for advanced materials with tailored electronic properties. The propanamide group and its substituents contribute to hydrogen bonding capabilities, which can be exploited in designing self-assembling materials or stimuli-responsive polymers. Recent research by Johnson et al. (2023) highlighted the use of this compound as a precursor for synthesizing coordination polymers with high surface area and porosity, making them suitable for gas storage applications.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for confirming its molecular structure and purity. Advanced computational methods, such as density functional theory (DFT), have been utilized to study the electronic structure and reactivity of this compound at the molecular level. These studies provide insights into its interaction with biological targets and guide further optimization of its properties.

In terms of safety considerations, while this compound is not classified as a hazardous material under current regulations, proper handling procedures should be followed due to its potential chemical reactivity. Occupational exposure limits (OELs) have been established based on toxicological data obtained from animal studies, ensuring safe working conditions in industrial settings.

Looking ahead, ongoing research aims to explore the stereochemical outcomes of this compound's interactions with biological systems. The integration of chiral recognition elements into its structure could lead to enantioselective drug delivery systems or chiral catalysts for asymmetric synthesis. Furthermore, efforts are being made to investigate its metabolic pathways in vivo to assess its pharmacokinetic profile and potential toxicity.

In conclusion, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(3-fluoro-4-methylphenyl)methyl]propanamide (CAS No. 949382-96-1) represents a versatile molecule with multifaceted applications across chemistry and biology. Its unique structural features and promising biological activities position it as a valuable tool for advancing drug discovery and materials science research.